Cas no 73758-25-5 (Benzene-2,3,4,5,6-d5-ethan-b,b-d2-amine, a-methyl- (9CI))

Benzene-2,3,4,5,6-d5-ethan-b,b-d2-amine, a-methyl- (9CI) structure
73758-25-5 structure
Product Name:Benzene-2,3,4,5,6-d5-ethan-b,b-d2-amine, a-methyl- (9CI)
CAS No:73758-25-5
MF:C9H13N
MW:142.249354124069
CID:566694
PubChem ID:3056365
Update Time:2025-04-19

Benzene-2,3,4,5,6-d5-ethan-b,b-d2-amine, a-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene-2,3,4,5,6-d5-ethan-b,b-d2-amine, a-methyl- (9CI)
    • 1,1-dideuterio-1-phenyl-propan-2-amine
    • 1,1-dideuterio-1-phenylpropan-2-amine
    • 73758-25-5
    • 1-(~2~H_5_)Phenyl(1,1-~2~H_2_)propan-2-amine
    • DTXSID80994650
    • Amphetamine-d7
    • alpha-Methyl-phen-d5-ethyl-beta,beta-d2-amine
    • BRN 2847736
    • Phen-d5-ethyl-beta,beta-d2-amine, alpha-methyl-
    • Inchi: 1S/C9H13N/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7,10H2,1H3/i2D,3D,4D,5D,6D,7D2
    • InChI Key: KWTSXDURSIMDCE-XDLMLWIYSA-N
    • SMILES: NC(C)C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 142.149
  • Monoisotopic Mass: 142.149
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 84.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.996
  • Boiling Point: 201.5°C at 760 mmHg
  • Flash Point: 87.4°C
  • Refractive Index: 1.527
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